Cas no 97295-31-3 (1,1':4',1''-Terphenyl, 4,4''-dimethyl-)
97295-31-3 structure
Product Name:1,1':4',1''-Terphenyl, 4,4''-dimethyl-
CAS No:97295-31-3
MF:C20H18
MW:258.356925487518
CID:751111
PubChem ID:10061077
Update Time:2025-04-19
1,1':4',1''-Terphenyl, 4,4''-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,1':4',1''-Terphenyl, 4,4''-dimethyl-
- 3',3''-Dimethyl-p-terphenyl
- 1,4-Bis(4-methylphenyl)benzene
- 4,4''-Dimethyl-p-terphenyl
- 97295-31-3
- 1,4-Di-p-tolylbenzol
- DTXSID30434990
- FT-0685920
- 4,4''-Dimethyl-[1,1';4',1'']terphenyl
-
- Inchi: 1S/C20H18/c1-15-3-7-17(8-4-15)19-11-13-20(14-12-19)18-9-5-16(2)6-10-18/h3-14H,1-2H3
- InChI Key: NKIXYJULGMJDDU-UHFFFAOYSA-N
- SMILES: C1(C=CC(=CC=1)C1C=CC(C)=CC=1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 258.140850574g/mol
- Monoisotopic Mass: 258.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.022±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 255-257 ºC
- Boiling Point: 412.5°C at 760 mmHg
- Flash Point: 197.7°C
- Refractive Index: 1.588
- Solubility: Insuluble (2.8E-5 g/L) (25 ºC),
1,1':4',1''-Terphenyl, 4,4''-dimethyl- Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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